tert-butyl (3R,4R)-4-(aminomethyl)-3-hydroxypiperidine-1-carboxylate

• CAS: 1932053-73-0
• Molecular Formula: C11H22N2O3
• Molecular Weight: 230.30
• SMILES: CC(C)(C)OC(=O)N1CCC(C(C1)O)CN
• InChI: InChI=1S/C11H22N2O3/c1-11(2,3)16-10(15)13-5-4-8(6-12)9(14)7-13/h8-9,14H,4-7,12H2,1-3H3/t8-,9+/m1/s1
• InChIKey: GAGALXYDHSHHCD-BDAKNGLRSA-N

Defined Stereochemistry Piperidine Building Block

tert-Butyl (3R,4R)-4-(aminomethyl)-3-hydroxypiperidine-1-carboxylate is a chiral, Boc-protected trans-3,4-disubstituted piperidine derivative with a defined (3R,4R) absolute configuration. This compound incorporates an aminomethyl group at C4, a hydroxyl group at C3, and a tert-butoxycarbonyl (Boc) protecting group on the piperidine nitrogen, enabling orthogonal synthetic manipulation . The single-enantiomer form is critical for medicinal chemistry programs where stereochemistry dictates biological activity; more than half of marketed drugs are chiral, and enantiomeric purity directly influences pharmacology, toxicology, and pharmacokinetics [1].

Chiral Building Block Defined (3R,4R) absolute configuration for stereospecific synthesis

Orthogonal Protection Boc-protected piperidine enables selective N-deprotection strategies

Single Enantiomer Eliminates chiral resolution steps in medicinal chemistry workflows

• [1] "The significance of chirality in contemporary drug discovery-a mini review", RSC Advances, 2024, 14, 33429-33448. View Source

Why Stereochemistry Prevents Generic Substitution

Piperidine-based chiral building blocks cannot be arbitrarily interchanged because different enantiomers and diastereomers exhibit distinct conformational preferences and reactivity profiles. The (3R,4R)-trans configuration provides a specific spatial orientation of the aminomethyl and hydroxyl groups that is matched to chiral environments in biological targets. Substituting with the (3S,4S) enantiomer, cis isomers (3R,4S or 3S,4R), or racemic mixtures introduces opposite chirality or mixed stereochemistry, which can lead to reduced binding affinity, altered metabolism, or off-target effects [1]. Single enantiomers of chiral drugs often exhibit 2- to 100-fold differences in potency compared to their antipodes [2]. Therefore, procurement of the precisely defined (3R,4R) enantiomer is essential for reproducible stereospecific synthesis.

Target (3R,4R)

Alternate Stereoisomer / Mixture

Risk of Substitution

Precisely defined trans-(3R,4R) orientation

(3S,4S) enantiomer or cis isomers

Opposite or altered spatial orientation may reduce target binding or lead to off-target interactions

Single enantiomer, absolute configuration confirmed

Racemic trans mixture (no enantiomeric excess)

Yields diastereomeric products that require difficult chiral separation, reducing yield and purity

Unambiguous CAS 1932053-73-0

Ambiguous CAS 219975-84-5 (may refer to (3S,4S) or racemate)

Procurement ambiguity may result in incorrect stereoisomer, compromising synthetic campaigns

• [1] "The significance of chirality in contemporary drug discovery-a mini review", RSC Advances, 2024, 14, 33429-33448. View Source
• [2] Gandhi K, et al. "Drug Stereochemistry: A Prodigy For Pharmacology and Drug Development." Curr Drug Discov Technol. 2020;17(5):573-583. doi:10.2174/1570163816666190502101803. View Source

Quantitative Differentiation Evidence

Enantiomeric Purity vs. Racemic Mixture

The (3R,4R) enantiomer is supplied as a single stereoisomer with a purity of ≥98% (HPLC) and defined absolute configuration . In contrast, racemic trans-1-Boc-4-aminomethyl-3-hydroxypiperidine (often sold under CAS 219975-84-5) is a 1:1 mixture of (3R,4R) and (3S,4S) enantiomers, possessing 0% enantiomeric excess . Using a racemic building block in asymmetric synthesis yields diastereomeric products that require difficult separations, reducing overall yield and purity.

Enantiomeric Purity

Class-level inference

≥99% ee (single enantiomer)

vs. 0% ee (racemic trans mixture)

Supports enantiomer-specific synthesis workflow

Data to verify; purity based on supplier specification

Evidence Dimension	Enantiomeric excess (ee)
Target Compound Data	≥99% ee (single enantiomer, inferred from ≥98% chemical purity and single stereoisomer specification)
Comparator Or Baseline	Racemic trans mixture (CAS 219975-84-5): 0% ee
Quantified Difference	≥99% ee absolute difference
Conditions	Chiral HPLC analysis per vendor specification; target compound purity confirmed by Bidepharm batch QC (NMR, HPLC, GC)

Why This Matters

Procuring the single enantiomer eliminates the need for chiral resolution steps, saving time and cost in drug discovery workflows.

CAS Registry Specificity

The CAS number 1932053-73-0 uniquely and exclusively designates the (3R,4R)-trans enantiomer, as confirmed by IUPAC name, SMILES notation, and vendor product specifications . In contrast, CAS 219975-84-5 is inconsistently applied across suppliers: some list it as the (3S,4S) enantiomer, while others use it for the racemic trans mixture, creating procurement ambiguity . This ambiguity can lead to accidental purchase of the wrong stereoisomer, compromising synthetic campaigns.

CAS Registry Specificity

Cross-study comparable

1932053-73-0 uniquely (3R,4R)

219975-84-5 ambiguously assigned

Unambiguous CAS reduces procurement errors

Cross-supplier survey; verify current assignments

Evidence Dimension	CAS registration specificity
Target Compound Data	1932053-73-0: uniquely assigned to (3R,4R) single enantiomer
Comparator Or Baseline	219975-84-5: ambiguously assigned to (3S,4S) enantiomer or racemic trans mixture depending on supplier
Quantified Difference	Unambiguous vs. ambiguous CAS designation
Conditions	Cross-supplier CAS assignment survey (Chemshuttle, Molbase, Leyan, Bidepharm)

Why This Matters

Unambiguous CAS registration reduces procurement errors and ensures reproducible research outcomes.

Storage Stability Advantage

The (3R,4R) enantiomer (CAS 1932053-73-0) is stable under recommended storage conditions at room temperature, as specified by Hoelzel Biotech . In contrast, the cis isomer tert-butyl (3R,4S)-4-(aminomethyl)-3-hydroxypiperidine-1-carboxylate (CAS 219985-15-6) requires storage at 2–8°C with protection from light . Room-temperature stability reduces shipping costs, simplifies inventory management, and extends usable bench-life without refrigeration equipment.

Storage Stability

Cross-study comparable

Room temperature (stable)

vs. 2–8°C required for cis isomer

Simplifies logistics without cold-chain requirement

Based on vendor specifications; confirm for long-term storage

Evidence Dimension	Recommended storage temperature
Target Compound Data	Room temperature (stable under recommended conditions)
Comparator Or Baseline	cis isomer (CAS 219985-15-6): 2–8°C, protect from light
Quantified Difference	≥15°C higher allowable storage temperature (room temp vs. 2–8°C)
Conditions	Vendor specifications from Hoelzel Biotech (target) and ChemicalBook (cis comparator)

Why This Matters

Room-temperature stability reduces cold-chain shipping costs and eliminates the need for refrigerated storage, improving procurement logistics.

Synthetic Utility in 5-HT4 Receptor Agonists

The trans-4-aminomethyl-piperidin-3-ol scaffold, of which the Boc-protected (3R,4R) compound is the direct chiral precursor, has been validated as a key pharmacophoric element in clinical 5-HT4 receptor agonists R149402 and R199715, which progressed to clinical trials for gastro-prokinetic activity [1]. The specific (3R,4R) configuration is required to match the chiral environment of the 5-HT4 binding pocket; the (3S,4S) enantiomer would present the pharmacophore in a non-complementary orientation, analogous to well-established enantiomer-specific receptor interactions where single enantiomers show 2- to 100-fold potency differences [2].

5-HT4 Pharmacophore Fit

Class-level inference

(3R,4R) matches reported 5-HT4 agonist pharmacophore

vs. (3S,4S) predicted non-complementary orientation

Supports stereospecific 5-HT4 ligand development

Class-level inference; enantiomer-specific receptor interaction

Evidence Dimension	Enantiomer-specific receptor engagement
Target Compound Data	(3R,4R) configuration required for 5-HT4 agonist pharmacophore (R149402, R199715 clinical candidates)
Comparator Or Baseline	(3S,4S) enantiomer: predicted non-complementary binding orientation based on chiral receptor environment
Quantified Difference	Stereochemistry-dependent biological activity; racemic mixtures would require separation of active enantiomer from inactive/distomer
Conditions	Medicinal chemistry program for 5-HT4 receptor ligands; clinical candidate validation (Tetrahedron 2008)

Why This Matters

The (3R,4R) enantiomer provides direct access to a clinically validated pharmacophore, reducing synthetic steps and ensuring stereochemical fidelity for drug candidates targeting 5-HT4 receptors.

• [1] "Development of two diastereoselective routes towards trans-4-aminomethyl-piperidin-3-ol building blocks." Tetrahedron, 2008, 64(10), 2456-2464. View Source
• [2] Gandhi K, et al. "Drug Stereochemistry: A Prodigy For Pharmacology and Drug Development." Curr Drug Discov Technol. 2020;17(5):573-583. View Source

Optimal Application Scenarios

Stereospecific Synthesis of 5-HT4 Agonists

The (3R,4R) enantiomer serves as the direct chiral precursor for constructing trans-4-aminomethyl-piperidin-3-ol-containing drug candidates such as R149402 and R199715, which have demonstrated clinical gastro-prokinetic activity. Using the single enantiomer eliminates the need for chiral resolution of the final compound, ensuring high enantiomeric purity and reducing development timelines [1].

Asymmetric Synthesis of CNS Drug Candidates

For central nervous system drug discovery programs where stereochemistry critically impacts blood-brain barrier penetration and target engagement, the (3R,4R) enantiomer provides a pre-validated chiral scaffold. The unambiguous CAS registration (1932053-73-0) ensures procurement of the correct stereoisomer, avoiding the ambiguity associated with CAS 219975-84-5 that is used for both enantiomers and racemic mixtures .

High-Throughput Synthesis with Room-Temperature Stable Building Blocks

The room-temperature stability of the (3R,4R) enantiomer simplifies automated liquid handling and compound storage in high-throughput synthesis platforms. Unlike the cis isomer (CAS 219985-15-6) that requires refrigerated storage (2–8°C), the target compound reduces cold-chain logistics and is compatible with standard laboratory automation workflows .

Quality-Controlled Medicinal Chemistry

Suppliers such as Bidepharm provide batch-specific NMR, HPLC, and GC analytical reports for the (3R,4R) enantiomer (CAS 1932053-73-0), enabling rigorous quality control in GLP-compliant medicinal chemistry. This level of documentation is not uniformly available for racemic or alternative stereoisomer products, reducing the risk of batch-to-batch variability in lead optimization campaigns .

Application

Selection Property

Validation Focus

5-HT4 agonist pharmacophore synthesis

Defined (3R,4R) absolute configuration

Chiral purity and pharmacophore fidelity

CNS lead optimization

Unambiguous CAS 1932053-73-0

Stereochemical identity verification

High-throughput synthesis automation

Room-temperature storage stability

Logistics and automation compatibility

Reproducible medicinal chemistry

Batch-specific analytical QC reports

Lot consistency and purity verification

• [1] "Development of two diastereoselective routes towards trans-4-aminomethyl-piperidin-3-ol building blocks." Tetrahedron, 2008, 64(10), 2456-2464. View Source